![molecular formula C9H10N4O B6256031 4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one CAS No. 39247-61-5](/img/no-structure.png)
4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one
Overview
Description
“4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one” is a chemical compound with the CAS Number: 39247-61-5. It has a molecular weight of 190.2. The compound is stored at room temperature and has a purity of 95%. It is in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H10N4O/c14-8-6-3-1-2-4-7(6)12-9-10-5-11-13(8)9/h5H,1-4H2,(H,10,11,12). This code provides a standard way to encode the compound’s molecular structure .Physical And Chemical Properties Analysis
As mentioned earlier, “4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one” is a powder that is stored at room temperature. It has a molecular weight of 190.2 .Scientific Research Applications
Anticancer Properties
Triazoloquinazolinone derivatives have shown promising anticancer activity. Researchers have explored their effects on various cancer cell lines, including breast, lung, and colon cancer. These compounds often interfere with cell cycle progression, induce apoptosis, and inhibit tumor growth. Their ability to target specific signaling pathways makes them attractive candidates for cancer therapy .
Antimicrobial Activity
Triazoloquinazolinones exhibit potent antimicrobial properties. They have been investigated against bacteria, fungi, and even drug-resistant strains. These compounds disrupt microbial cell membranes, inhibit enzymes, and interfere with essential metabolic processes. Their broad-spectrum activity makes them valuable in combating infectious diseases .
Analgesic and Anti-Inflammatory Effects
Some triazoloquinazolinone derivatives possess analgesic and anti-inflammatory properties. They modulate pain receptors and suppress inflammatory mediators. These compounds could potentially serve as novel pain-relieving agents or anti-inflammatory drugs .
Antioxidant Potential
Triazoloquinazolinones act as antioxidants by scavenging free radicals and protecting cells from oxidative damage. Their chemical structure allows them to neutralize harmful species, making them relevant in preventing oxidative stress-related diseases .
Antiviral Activity
Researchers have explored triazoloquinazolinones as potential antiviral agents. These compounds inhibit viral replication by targeting essential viral enzymes or proteins. Their efficacy against specific viruses warrants further investigation .
Enzyme Inhibitors
Triazoloquinazolinones serve as enzyme inhibitors in various contexts:
Antitubercular Agents
Triazoloquinazolinones have demonstrated activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. Their unique mechanism of action makes them promising candidates for new antitubercular drugs .
Safety and Hazards
The compound has been classified with the signal word “Warning”. The hazard statements associated with it are H302, H315, H319, and H335. These codes indicate that the compound can be harmful if swallowed, can cause skin irritation, can cause serious eye irritation, and may cause respiratory irritation .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one involves the condensation of 2-aminobenzonitrile with ethyl acetoacetate followed by cyclization with hydrazine hydrate and subsequent oxidation to form the final product.", "Starting Materials": [ "2-aminobenzonitrile", "ethyl acetoacetate", "hydrazine hydrate", "sodium hypochlorite", "sodium hydroxide", "ethanol", "water" ], "Reaction": [ "Step 1: Dissolve 2-aminobenzonitrile (1.0 eq) and ethyl acetoacetate (1.2 eq) in ethanol and add sodium hydroxide (1.2 eq). Heat the mixture to reflux for 6 hours.", "Step 2: Cool the reaction mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 3: Dissolve the solid obtained in step 2 in ethanol and add hydrazine hydrate (1.2 eq). Heat the mixture to reflux for 6 hours.", "Step 4: Cool the reaction mixture and filter the precipitate. Wash the solid with water and dry it.", "Step 5: Dissolve the solid obtained in step 4 in ethanol and add sodium hypochlorite (1.2 eq). Heat the mixture to reflux for 6 hours.", "Step 6: Cool the reaction mixture and filter the precipitate. Wash the solid with water and dry it to obtain the final product, 4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one." ] } | |
CAS RN |
39247-61-5 |
Product Name |
4H,5H,6H,7H,8H,9H-[1,2,4]triazolo[3,2-b]quinazolin-9-one |
Molecular Formula |
C9H10N4O |
Molecular Weight |
190.2 |
Purity |
95 |
Origin of Product |
United States |
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